Cas no 1142212-65-4 (1-(5-Chloro-2,4-dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol)

• Product Name: 1-(5-Chloro-2,4-dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
• CAS No: 1142212-65-4
• MF: C₁₄H₁₇ClN₂O₂S
• MW: 312.814981222153
• MDL: MFCD12027755
• CID: 4681272
• Update Time: 2025-11-06

1-(5-Chloro-2,4-dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2,4-dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
• STK505139
• 1-(5-chloro-2,4-dimethoxyphenyl)-4,4-dimethylpyrimidine-2-thiol
• 1-(5-Chloro-2,4-dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

• MDL： MFCD12027755
• Inchi： 1S/C14H17ClN2O2S/c1-14(2)5-6-17(13(20)16-14)10-7-9(15)11(18-3)8-12(10)19-4/h5-8H,1-4H3,(H,16,20)
• InChI Key： JOYQUYLUYNEUNL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)N1C=CC(C)(C)NC1=S)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 403
• Topological Polar Surface Area: 65.8

Additional information on 1-(5-Chloro-2,4-dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

1-(5-Chloro-2,4-dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

The compound 1-(5-Chloro-2,4-dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS No. 1142212-65-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of dihydropyrimidines, which are known for their versatility in organic synthesis and their ability to participate in a wide range of chemical reactions. The presence of a thiol group (-SH) at the 2-position of the dihydropyrimidine ring introduces unique reactivity and functional properties to this molecule.

Recent studies have highlighted the importance of dihydropyrimidines in medicinal chemistry due to their ability to act as scaffolds for drug design. The 5-chloro-2,4-dimethoxyphenyl substituent attached to the dihydropyrimidine ring is particularly interesting as it introduces both electronic and steric effects that can influence the compound's interaction with biological systems. The chlorine atom at the 5-position of the phenyl ring contributes to the molecule's hydrophobicity and can enhance its binding affinity to certain protein targets. Meanwhile, the methoxy groups at positions 2 and 4 provide additional electronic modulation and may play a role in stabilizing specific conformations of the molecule.

The thiol group at position 2 of the dihydropyrimidine ring is a reactive site that can participate in various chemical transformations. For instance, it can undergo oxidation to form a sulfonic acid group (-SO3H), which could be useful in applications requiring increased acidity or ionization properties. Additionally, the thiol group can act as a nucleophile in substitution reactions or serve as a precursor for forming disulfide bonds (-S-S-) under oxidative conditions. These properties make this compound a valuable building block in organic synthesis.

From an industrial perspective, 1-(5-Chloro-2,4-dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol has shown promise in the development of advanced materials. Its unique combination of functional groups allows for tailored modifications that can lead to materials with enhanced mechanical, thermal, or electronic properties. For example, researchers have explored its use in creating polymers with improved stability under harsh environmental conditions.

In terms of environmental impact and safety considerations, this compound exhibits moderate stability under standard storage conditions. However, it is recommended to handle it with appropriate precautions due to its reactive thiol group and potential sensitivity to oxidation. Proper disposal methods should be followed to minimize any adverse effects on the environment.

In conclusion, 1-(5-Chloro-2,4-dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS No. 1142212-65-4) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields ranging from medicinal chemistry to materials science.